Cas no 1207057-62-2 (N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1207057-62-2
• MF: C₂₄H₁₉ClFN₃O₂S
• MW: 467.9429666996
• CID: 5452081
• PubChem ID: 49672202
• Update Time: 2025-05-19

N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2964-2887
• AKOS024477751
• 1207057-62-2
• N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(3-chlorophenyl)-2-[1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-((1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(3-Chlorophenyl)-2-[[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C24H19ClFN3O2S/c1-31-21-11-5-16(6-12-21)22-14-27-24(29(22)20-9-7-18(26)8-10-20)32-15-23(30)28-19-4-2-3-17(25)13-19/h2-14H,15H2,1H3,(H,28,30)
• InChI Key： WKFUHCRRWRMHAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 467.0870539g/mol
• Monoisotopic Mass: 467.0870539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207057-62-2): A Comprehensive Overview

N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1207057-62-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure featuring chlorophenyl, fluorophenyl, and methoxyphenyl groups, exhibits potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its imidazole core, which is known for its versatility in biological interactions.

The molecular formula of this compound reflects its complex architecture, combining multiple aromatic rings and functional groups. The presence of sulfanyl and acetamide moieties further enhances its reactivity and potential for forming derivatives. Current studies focus on its role as a kinase inhibitor or receptor modulator, aligning with the growing demand for targeted therapies in modern medicine. This aligns with the trending search queries like "novel kinase inhibitors 2023" and "imidazole-based drug candidates."

In terms of physical properties, N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide typically appears as a crystalline solid with moderate solubility in organic solvents. Its stability under various pH conditions makes it suitable for further pharmacological evaluations. The compound's logP value and hydrogen bonding capacity are critical parameters being investigated, as these factors influence its bioavailability—a hot topic in drug discovery forums and AI-driven research platforms.

The synthetic pathway for this compound involves multi-step organic reactions, often starting from commercially available 4-fluorophenyl and 4-methoxyphenyl precursors. Recent publications highlight improved yields using palladium-catalyzed cross-coupling techniques, addressing common search terms like "efficient imidazole synthesis methods." Purification typically employs column chromatography, with analytical confirmation via HPLC and mass spectrometry—techniques frequently searched by quality control professionals.

Potential applications of CAS 1207057-62-2 extend beyond pharmaceuticals. Materials scientists are exploring its use in organic electronics due to its conjugated system, responding to growing interest in "imidazole-based semiconductors." Additionally, its fluorescence properties make it a candidate for biomolecular imaging probes, connecting to trending searches about "small molecule fluorescent tags."

Market analysts note increasing demand for such specialized compounds, particularly in North America and Asia-Pacific research hubs. The compound's patent status and commercial availability are frequent queries among procurement specialists. While not yet FDA-approved, its structural analogs appear in clinical trials for inflammatory conditions—a sector receiving heightened attention post-pandemic.

Handling N-(3-chlorophenyl)-2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide requires standard laboratory precautions. Storage recommendations typically suggest desiccated conditions at -20°C to maintain stability, a practical detail often sought by laboratory managers. The compound's SDS (Safety Data Sheet) provides essential handling information, another frequently downloaded document in research settings.

Emerging research directions include computational studies of this molecule's binding affinities using AI-assisted docking simulations—a cutting-edge area generating numerous scholarly searches. Its potential as a multi-target therapeutic agent also aligns with current trends in polypharmacology, making it a compound to watch in forthcoming medicinal chemistry literature.

For researchers investigating heterocyclic compounds or small molecule modulators, this substance represents an intriguing case study in structure-activity relationships. Its combination of halogenated aryl groups and imidazole-thioether linkage offers valuable insights for molecular design—knowledge frequently sought in drug development webinars and online courses.

As the scientific community continues to explore CAS 1207057-62-2, its bibliography grows in databases like SciFinder and Reaxys. Future studies may clarify its metabolic pathways and toxicity profile—information highly anticipated by researchers querying "ADMET properties of imidazole derivatives." This compound exemplifies how targeted molecular modifications can yield substances with tailored biological properties.